Cas no 1314914-51-6 (4-(2-Chloroethyl)pyridin-2(1H)-one)

• Product Name: 4-(2-Chloroethyl)pyridin-2(1H)-one
• CAS No: 1314914-51-6
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 4694017
• Update Time: 2023-08-15

4-(2-Chloroethyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloroethyl)pyridin-2(1H)-one

• Inchi： 1S/C7H8ClNO/c8-3-1-6-2-4-9-7(10)5-6/h2,4-5H,1,3H2,(H,9,10)
• InChI Key： OWQOZCBORNOPIF-UHFFFAOYSA-N
• SMILES： ClCCC1C=CNC(C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 196
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1